2-(3,4-dimethoxyphenyl)-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-1-[2-(1-methylbenzimidazol-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]ethanone
• InChI: InChI=1S/C24H28N4O3/c1-26-20-7-5-4-6-19(20)25-24(26)28-14-17-12-27(13-18(17)15-28)23(29)11-16-8-9-21(30-2)22(10-16)31-3/h4-10,17-18H,11-15H2,1-3H3
• InChI Key: CIWHLRYXYGZZEL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1N3CC4CN(CC4C3)C(=O)CC5=CC(=C(C=C5)OC)OC
• Molecular Formula: C24H28N4O3
• Molecular Weight: 420.5 g/mol
• CAS No.: 2549046-82-2

Description

2-(3,4-dimethoxyphenyl)-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one is a useful research compound. Its molecular formula is C24H28N4O3 and its molecular weight is 420.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 420.21614077 g/mol and the complexity rating of the compound is 634. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Biological Activity

The compound 2-(3,4-dimethoxyphenyl)-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethan-1-one is a complex organic molecule with potential biological activities. Its structure suggests interactions with various biological pathways, making it a candidate for pharmacological exploration.

Chemical Structure

The compound's structure can be broken down into several functional groups:

• Dimethoxyphenyl group : This moiety is known for its influence on biological activity due to its electron-donating properties.
• Benzodiazolyl and octahydropyrrolo groups : These heterocyclic components are often associated with neuroactive and anticancer properties.

Biological Activity Overview

Research into the biological activity of this compound has revealed several promising effects:

Anticancer Properties

Studies have indicated that compounds featuring similar structural motifs exhibit significant cytotoxicity against various cancer cell lines. For instance, derivatives of benzodiazoles have shown nanomolar activity against breast cancer cells and other malignancies, suggesting that the target compound may possess similar properties .

Neuroprotective Effects

The presence of the benzodiazole moiety hints at potential neuroprotective effects. Compounds in this class have been investigated for their ability to inhibit glutaminyl cyclase, which is implicated in neurodegenerative diseases such as Alzheimer's . This suggests that the compound may serve as a candidate for treating cognitive disorders.

While specific mechanisms for this compound are yet to be fully elucidated, it is hypothesized that:

• The dimethoxyphenyl group enhances lipophilicity, facilitating cellular uptake.
• The benzodiazolyl group may interact with neurotransmitter receptors or enzymes involved in neurodegeneration.

In Vitro Studies

Table 1 summarizes the cytotoxic effects of related compounds on various cancer cell lines:

Compound	Cell Line	IC50 (µM)	Reference
Compound A	MCF-7 (Breast)	0.025
Compound B	A549 (Lung)	0.030
Target Compound	TBD	TBD	TBD

Note: TBD indicates that specific data for the target compound is still under investigation.

Case Studies

A recent case study explored the effects of similar compounds on neurodegenerative models. The findings indicated a reduction in amyloid plaque formation, hinting at the potential of compounds with similar structures to mitigate Alzheimer's pathology .